Cas no 5368-31-0 (2-phenyl-1,4-dipropylpiperazine)
5368-31-0 structure
Product Name:2-phenyl-1,4-dipropylpiperazine
CAS No:5368-31-0
MF:C16H26N2
MW:246.391044139862
CID:1583033
PubChem ID:250680
Update Time:2025-04-21
2-phenyl-1,4-dipropylpiperazine Chemical and Physical Properties
Names and Identifiers
-
- 2-phenyl-1,4-dipropylpiperazine
- NSC-70399
- NSC70399
- 5368-31-0
-
- Inchi: 1S/C16H26N2/c1-3-10-17-12-13-18(11-4-2)16(14-17)15-8-6-5-7-9-15/h5-9,16H,3-4,10-14H2,1-2H3
- InChI Key: HJAGGLMHNICIHN-UHFFFAOYSA-N
- SMILES: N1(CCC)CCN(CCC)CC1C1C=CC=CC=1
Computed Properties
- Exact Mass: 246.20978
- Monoisotopic Mass: 246.209598838g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 6.5Ų
Experimental Properties
- PSA: 6.48
- LogP: 3.04110
2-phenyl-1,4-dipropylpiperazine Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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